![molecular formula C8H9N3O4 B6248548 2-{3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazin-2-yl}acetic acid CAS No. 2408959-50-0](/img/no-structure.png)
2-{3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazin-2-yl}acetic acid
Overview
Description
2-(3,4-Dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazin-2-yl)acetic acid, also known as 2-DPA, is a synthetic compound that is widely used in scientific research. It is a versatile molecule with a wide range of applications, including in the fields of biochemistry, physiology, and drug discovery. 2-DPA is a potent inhibitor of the enzyme phosphodiesterase (PDE), which is involved in the regulation of cellular metabolism and signal transduction. In addition, 2-DPA has been used to study the structure and function of proteins, as well as to investigate the mechanisms of action of various drugs.
Scientific Research Applications
2-{3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazin-2-yl}acetic acid has been widely used in scientific research due to its ability to inhibit the enzyme PDE. This inhibition has been used to study the structure and function of proteins, as well as to investigate the mechanisms of action of various drugs. In addition, 2-{3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazin-2-yl}acetic acid has been used to study the regulation of cellular metabolism and signal transduction. It has also been used to study the biochemical and physiological effects of drugs, and to investigate the effects of various environmental factors on cellular processes.
Mechanism of Action
2-{3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazin-2-yl}acetic acid inhibits the enzyme phosphodiesterase (PDE), which is involved in the regulation of cellular metabolism and signal transduction. PDE catalyzes the hydrolysis of cAMP and cGMP, two important second messengers involved in the transmission of signals within cells. By inhibiting PDE, 2-{3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazin-2-yl}acetic acid increases the levels of cAMP and cGMP, leading to an increase in the activity of various cellular processes.
Biochemical and Physiological Effects
2-{3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazin-2-yl}acetic acid has been used to study the biochemical and physiological effects of drugs. In particular, it has been used to study the effects of drugs on the nervous system, cardiovascular system, and immune system. In addition, 2-{3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazin-2-yl}acetic acid has been used to study the effects of drugs on cell growth and differentiation, as well as on the metabolism of lipids, proteins, and carbohydrates.
Advantages and Limitations for Lab Experiments
2-{3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazin-2-yl}acetic acid has several advantages for use in laboratory experiments. It is a highly stable compound, with a long shelf-life and a low toxicity. In addition, it is relatively inexpensive and easy to obtain. However, there are also some limitations to using 2-{3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazin-2-yl}acetic acid in experiments. For example, it has a relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for the use of 2-{3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazin-2-yl}acetic acid in scientific research. For example, it could be used to study the effects of drugs on gene expression and epigenetics. In addition, it could be used to study the effects of drugs on cell signaling pathways, as well as the effects of drugs on the development and progression of diseases. Finally, 2-{3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazin-2-yl}acetic acid could be used to study the effects of drugs on the immune system, as well as the effects of drugs on the metabolism of lipids, proteins, and carbohydrates.
Synthesis Methods
2-{3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazin-2-yl}acetic acid can be synthesized from a variety of starting materials, including 2-amino-3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazin-2-yl acetic acid (2-ADPA). This method involves the use of an acid-catalyzed condensation reaction between 2-ADPA and ethyl acetoacetate, followed by a palladium-catalyzed hydrogenation of the resulting product. The reaction yields 2-{3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazin-2-yl}acetic acid in high yield and purity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazin-2-yl}acetic acid' involves the reaction of 2-amino-5-nitrobenzoic acid with ethyl acetoacetate to form 2-(5-nitro-2-oxo-1,2-dihydroindol-3-ylidene)acetic acid, which is then reacted with hydrazine hydrate to form 2-(5-amino-2-oxo-1,2-dihydroindol-3-ylidene)acetic acid. This compound is then cyclized with triethyl orthoformate and acetic anhydride to form the desired product.", "Starting Materials": [ "2-amino-5-nitrobenzoic acid", "ethyl acetoacetate", "hydrazine hydrate", "triethyl orthoformate", "acetic anhydride" ], "Reaction": [ "Step 1: 2-amino-5-nitrobenzoic acid is reacted with ethyl acetoacetate in the presence of a base such as sodium ethoxide to form 2-(5-nitro-2-oxo-1,2-dihydroindol-3-ylidene)acetic acid.", "Step 2: 2-(5-nitro-2-oxo-1,2-dihydroindol-3-ylidene)acetic acid is then reacted with hydrazine hydrate in the presence of a base such as sodium hydroxide to form 2-(5-amino-2-oxo-1,2-dihydroindol-3-ylidene)acetic acid.", "Step 3: 2-(5-amino-2-oxo-1,2-dihydroindol-3-ylidene)acetic acid is then cyclized with triethyl orthoformate and acetic anhydride in the presence of a catalyst such as p-toluenesulfonic acid to form the desired product, 2-{3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazin-2-yl}acetic acid." ] } | |
CAS RN |
2408959-50-0 |
Product Name |
2-{3,4-dioxo-2H,3H,4H,6H,7H,8H-pyrrolo[2,1-c][1,2,4]triazin-2-yl}acetic acid |
Molecular Formula |
C8H9N3O4 |
Molecular Weight |
211.2 |
Purity |
95 |
Origin of Product |
United States |
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